Cas no 727704-75-8 (3-ethoxy-4-(heptyloxy)benzaldehyde)

• Product Name: 3-ethoxy-4-(heptyloxy)benzaldehyde
• CAS No: 727704-75-8
• MF: C₁₆H₂₄O₃
• MW: 264.359965324402
• CID: 3106242
• PubChem ID: 3865147
• Update Time: 2025-10-28

3-ethoxy-4-(heptyloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-4-(heptyloxy)benzaldehyde

• Inchi： 1S/C16H24O3/c1-3-5-6-7-8-11-19-15-10-9-14(13-17)12-16(15)18-4-2/h9-10,12-13H,3-8,11H2,1-2H3
• InChI Key： FWLWDQNMHMAMGL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OCC)CCCCCCC

Additional information on 3-ethoxy-4-(heptyloxy)benzaldehyde

Professional Introduction to 3-Ethoxy-4-(heptyloxy)benzaldehyde (CAS No. 727704-75-8)

3-Ethoxy-4-(heptyloxy)benzaldehyde, with the CAS number 727704-75-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its ethoxy and heptyloxy substituents on a benzaldehyde backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of these alkoxy groups enhances its reactivity and compatibility with a range of synthetic protocols, making it particularly useful in the development of pharmaceuticals and agrochemicals.

The structural features of 3-ethoxy-4-(heptyloxy)benzaldehyde contribute to its versatility in chemical transformations. The benzaldehyde core is a well-known precursor in organic synthesis, frequently utilized in the preparation of more complex molecules through condensation reactions, such as the formation of Schiff bases and heterocyclic compounds. The ethoxy group at the 3-position and the heptyloxy group at the 4-position introduce steric and electronic effects that can influence the reactivity and selectivity of the compound in various synthetic pathways.

In recent years, there has been a growing interest in exploring the pharmacological potential of aromatic aldehydes derivatives. 3-Ethoxy-4-(heptyloxy)benzaldehyde has been investigated for its possible applications in medicinal chemistry due to its ability to serve as a scaffold for designing novel therapeutic agents. Studies have demonstrated its utility in the synthesis of compounds with anti-inflammatory, antimicrobial, and antioxidant properties. The compound's ability to undergo selective functionalization makes it an attractive candidate for further derivatization, allowing researchers to tailor its properties for specific biological targets.

The synthesis of 3-ethoxy-4-(heptyloxy)benzaldehyde typically involves multi-step organic reactions, starting from commercially available aromatic precursors. One common approach involves the etherification of halogenated benzenes with ethyl and heptyl alcohols, followed by oxidation to yield the benzaldehyde derivative. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to improve yield and purity. These methods highlight the compound's importance as a building block in modern synthetic chemistry.

The pharmacological evaluation of 3-ethoxy-4-(heptyloxy)benzaldehyde has revealed promising results in preclinical studies. Researchers have observed that derivatives of this compound exhibit significant inhibitory activity against various enzymes and receptors involved in inflammatory processes. This finding aligns with the increasing demand for alternative treatments that target inflammation without causing severe side effects. Additionally, the compound's structural similarity to known pharmacophores suggests that it may be incorporated into drug candidates targeting neurological disorders and cancer.

The agrochemical industry has also recognized the potential of 3-ethoxy-4-(heptyloxy)benzaldehyde as a precursor for developing novel pesticides and herbicides. Its chemical structure allows for modifications that can enhance its efficacy against pests while minimizing environmental impact. Recent studies have shown that certain derivatives of this compound demonstrate potent insecticidal activity by interfering with essential metabolic pathways in pests. Such findings underscore the importance of exploring structurally diverse benzaldehyde derivatives for sustainable agricultural practices.

The analytical characterization of 3-Ethoxy-4-(heptyloxy)benzaldehyde (CAS No. 727704-75-8) is crucial for ensuring its purity and consistency in industrial applications. High-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques for this purpose. These analytical methods provide detailed information about the compound's chemical composition, impurity profiles, and thermal stability, which are essential for quality control and regulatory compliance.

The future prospects of 3-Ethoxy-4-(heptyloxy)benzaldehyde are promising, with ongoing research aimed at expanding its applications across multiple industries. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with enhanced properties. Collaborative efforts between academia and industry will be vital in translating laboratory findings into commercially viable products that address global challenges in healthcare and agriculture.

In conclusion, 3-Ethoxy-4-(heptyloxy)benzaldehyde (CAS No. 727704-75-8) represents a significant advancement in organic synthesis and pharmaceutical development. Its unique structural features, coupled with its reactivity and biological potential, make it a valuable compound for researchers across various disciplines. As scientific understanding continues to evolve, it is anticipated that this compound will play an increasingly important role in shaping the future of medicinal chemistry and agrochemical innovation.